Cas no 1004750-54-2 ((2S,3R)-2-Methylpyrrolidine-3-carboxylic acid)

• Product Name: (2S,3R)-2-Methylpyrrolidine-3-carboxylic acid
• CAS No: 1004750-54-2
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD19227241
• CID: 5066148
• Update Time: 2026-03-01

(2S,3R)-2-Methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-methylpyrrolidine-3-carboxylic acid
• (2S,3R)-2-Methyl-pyrrolidine-3-carboxylic acid
• (2S,3R)-2-Methylpyrrolidine-3-carboxylic acid

• MDL： MFCD19227241
• Inchi： 1S/C6H11NO2/c1-4-5(6(8)9)2-3-7-4/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5+/m0/s1
• InChI Key： SGNKGPSXXFQUHT-CRCLSJGQSA-N
• SMILES： OC([C@@H]1CCN[C@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• XLogP3: -2.4
• Topological Polar Surface Area: 49.3

Additional information on (2S,3R)-2-Methylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of (2S,3R)-2-Methylpyrrolidine-3-carboxylic acid (CAS: 1004750-54-2)

The compound (2S,3R)-2-Methylpyrrolidine-3-carboxylic acid (CAS: 1004750-54-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, including protease inhibitors and neurotransmitter analogs. Recent studies have focused on optimizing its synthetic routes, exploring its pharmacological properties, and investigating its role in modulating biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (2S,3R)-2-Methylpyrrolidine-3-carboxylic acid as a building block for novel SARS-CoV-2 main protease inhibitors. The researchers utilized a structure-based drug design approach, incorporating this chiral scaffold to enhance binding affinity and selectivity. The resulting compounds showed promising antiviral activity in vitro, with IC50 values in the low micromolar range, highlighting the compound's potential in antiviral therapeutics.

In the field of neuroscience, a recent Nature Communications paper (2024) reported the use of (2S,3R)-2-Methylpyrrolidine-3-carboxylic acid derivatives as modulators of glutamate receptors. The study revealed that subtle modifications to the pyrrolidine core could significantly influence receptor subtype selectivity, opening new avenues for developing targeted treatments for neurological disorders such as epilepsy and neurodegenerative diseases.

Significant progress has also been made in the synthetic methodology for (2S,3R)-2-Methylpyrrolidine-3-carboxylic acid. A 2023 Organic Letters publication described an asymmetric catalytic route that achieves >99% ee with excellent yield, addressing previous challenges in stereoselective synthesis. This advancement is particularly important for scaling up production while maintaining the high purity required for pharmaceutical applications.

Ongoing clinical trials are investigating derivatives of (2S,3R)-2-Methylpyrrolidine-3-carboxylic acid as potential treatments for metabolic disorders. Preliminary results from Phase I studies indicate good tolerability and favorable pharmacokinetic profiles, supporting further development of these compounds. Researchers are particularly interested in their potential to modulate enzymes involved in glucose metabolism and lipid homeostasis.

The versatility of (2S,3R)-2-Methylpyrrolidine-3-carboxylic acid continues to be explored across multiple therapeutic areas. Its rigid yet functionalizable structure makes it an attractive scaffold for medicinal chemistry, while its natural product-like characteristics may contribute to improved drug-like properties. Future research directions include exploring its applications in targeted protein degradation and as a component of PROTAC molecules.